Cas no 4318-53-0 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-(1-methylhydrazinyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-(1-methylhydrazinyl)-
• CAS No: 4318-53-0
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD02954289
• CID: 334768
• PubChem ID: 320010
• Update Time: 2025-06-10

2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-(1-methylhydrazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-(1-methylhydrazinyl)-
• 1,3-dimethyl-6-(1-methylhydrazino)-2,4(1H,3H)-pyrimidinedione
• 1,3-dimethyl-6-(N-methyl-hydrazino)-1H-pyrimidine-2,4-dione
• 6-(1-methylhydrazino)uracil
• AC1L81DH
• AO-079
• CTK7H2637
• NSC266162
• Oprea1_191225
• SBB090166
• DTXSID10313077
• 1,3-Dimethyl-6-(1-methylhydrazino)pyrimidine-2,4(1H,3H)-dione
• 1,3-Dimethyl-6-(1-methylhydrazinyl)pyrimidine-2,4(1H,3H)-dione
• CS-0323195
• 12W-0821
• MFCD02954289
• NSC-266162
• 4318-53-0
• 1,3-dimethyl-6-(1-methylhydrazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS005081642
• AO-079/15259212
• 6-[amino(methyl)amino]-1,3-dimethylpyrimidine-2,4-dione

• MDL： MFCD02954289
• Inchi： 1S/C7H12N4O2/c1-9-5(11(3)8)4-6(12)10(2)7(9)13/h4H,8H2,1-3H3
• InChI Key： AAGNSLIYEXHQKO-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N(C)N)N1C)=O

Computed Properties

• Exact Mass: 184.09616
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-6-(1-methylhydrazinyl)-

2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- (CAS No. 4318-53-0): A Comprehensive Overview

2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- (CAS No. 4318-53-0) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, commonly known as Dimethylhydrazine Pyrimidinedione, has garnered considerable attention due to its unique chemical structure and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The molecular formula of 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- is C₉H₁₄N₄O₂, and its molecular weight is approximately 206.22 g/mol. The compound features a pyrimidine ring with dimethyl and methylhydrazine substituents, which contribute to its distinct chemical and biological properties. The pyrimidine ring is a fundamental structural component in many biologically active molecules, including nucleic acids and various pharmaceutical agents.

Recent studies have highlighted the potential of Dimethylhydrazine Pyrimidinedione in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that Dimethylhydrazine Pyrimidinedione could be a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- has been investigated for its anti-inflammatory and anti-cancer activities. A study published in *Cancer Research* demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has been shown to induce apoptosis in various cancer cell lines, making it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of Dimethylhydrazine Pyrimidinedione have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted via both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, Dimethylhydrazine Pyrimidinedione has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its ability to modulate specific biological pathways makes it a valuable probe for investigating the mechanisms underlying various diseases. For instance, it has been used to study the role of oxidative stress in neurodegenerative disorders and to identify novel targets for drug discovery.

In conclusion, 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-6-(1-methylhydrazinyl)- (CAS No. 4318-53-0) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for contributing to the treatment of various diseases and improving patient outcomes.